Cas no 2172143-86-9 (2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid)

• Product Name: 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid
• CAS No: 2172143-86-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6110799
• PubChem ID: 165541886
• Update Time: 2025-05-19

2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid
• EN300-1482691
• 2172143-86-9
• 2-ethyl-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)butanoic acid

• Inchi： 1S/C28H34N2O5/c1-3-28(4-2,26(32)33)30-25(31)19-15-9-10-18(19)16-29-27(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,18-19,24H,3-4,9-10,15-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DWOTVIIMWIVMJS-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(CC)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid

Comprehensive Analysis of 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid (CAS No. 2172143-86-9)

The compound 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid (CAS No. 2172143-86-9) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its complex structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable tool for researchers working on peptide coupling and solid-phase peptide synthesis (SPPS). The presence of the Fmoc group ensures selective deprotection under mild conditions, which is critical for maintaining the integrity of sensitive peptide chains.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to advancements in bioconjugation and drug discovery. Researchers are increasingly focusing on targeted drug delivery systems, where such molecules play a pivotal role in designing peptide-based therapeutics. The 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid is particularly notable for its ability to facilitate site-specific modifications, a feature highly sought after in the development of biologics and personalized medicine.

The synthesis of this compound involves meticulous organic chemistry techniques, including amide bond formation and carboxylic acid activation. Its cyclopentyl backbone contributes to enhanced stability, while the ethyl butanoic acid moiety provides solubility in common organic solvents. These properties make it a versatile reagent for high-throughput screening and combinatorial chemistry, two areas gaining traction in modern pharmaceutical R&D.

From an SEO perspective, this compound aligns with trending search queries such as "Fmoc-protected amino acids for peptide synthesis", "CAS 2172143-86-9 applications", and "advanced peptide coupling reagents". Its relevance to green chemistry is another hotspot, as researchers seek eco-friendly synthesis routes for complex molecules. The compound’s role in antibody-drug conjugates (ADCs) also ties into the growing interest in cancer therapeutics, a topic frequently searched in academic and industrial circles.

Quality control of 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid is paramount, with analytical methods like HPLC and mass spectrometry ensuring purity. Suppliers often highlight its ≥95% purity, a benchmark for research-grade chemicals. As the biopharmaceutical industry expands, this compound’s utility in peptide engineering and protein labeling positions it as a critical asset for laboratories worldwide.

In summary, CAS No. 2172143-86-9 represents a cutting-edge solution for challenges in peptide chemistry and drug development. Its unique structure and functional groups cater to the evolving needs of life sciences, making it a subject of ongoing research and innovation. For those exploring custom peptide synthesis or next-generation therapeutics, this compound offers both versatility and reliability.